Ethyl 4-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(1,3-benzodioxol-5-ylmethylamino)-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H18FN3O5/c1-2-28-21(27)20-16(23-11-13-3-8-17-18(9-13)30-12-29-17)10-19(26)25(24-20)15-6-4-14(22)5-7-15/h3-10,23H,2,11-12H2,1H3
• InChI Key: VXEMKZSFQGRTOU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1NCC2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)F
• Molecular Formula: C21H18FN3O5
• Molecular Weight: 411.4 g/mol

Description

Ethyl 4-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H18FN3O5 and its molecular weight is 411.389. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Ethyl 4-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate, due to its complex structure, has been a subject of interest in the synthesis and characterization of novel organic compounds. For instance, ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates were synthesized via a four-component reaction, showcasing the compound's potential as a precursor for various heterocyclic derivatives (Gein, Zamaraeva, & Slepukhin, 2014). Additionally, the synthesis of ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate, which shares a similar fluorine substitution pattern, has been investigated for the creation of trifluoromethylated pyrazolo[1,5-a]pyrimidine derivatives, highlighting the structural diversity and reactivity of compounds with similar motifs (Wu et al., 2006).

Antimicrobial and Anticancer Activities

Compounds related to ethyl 4-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate have been synthesized and evaluated for their potential antimicrobial and anticancer activities. Notably, novel 4-amino-3- (p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives were synthesized and screened for their anticancer activity against a panel of cancer cell lines, demonstrating the significant therapeutic potential of similar structured compounds (Bekircan et al., 2008). Furthermore, the synthesis and evaluation of antimicrobial activity of new pyrimidines and pyrazoles derivatives underscore the importance of these compounds in developing new antimicrobial agents (Tirlapur & Noubade, 2010).

Antioxidant Properties

The evaluation of antioxidant activity is crucial in the development of new therapeutic agents. Compounds similar to ethyl 4-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate have been synthesized and tested for their antioxidant properties. For instance, new pyrimidin-2-one derivatives were synthesized and exhibited significant antioxidant activities, highlighting the potential of such compounds in oxidative stress-related disease management (Dey et al., 2022).